Cas no 40064-68-4 (1,2-thiazol-3-ylmethanamine)

1,2-thiazol-3-ylmethanamine structure
1,2-thiazol-3-ylmethanamine structure
Product Name:1,2-thiazol-3-ylmethanamine
CAS No:40064-68-4
MF:C4H6N2S
MW:114.168838977814
MDL:MFCD09834766
CID:55153
PubChem ID:22639467
Update Time:2025-04-18

1,2-thiazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • Isothiazol-3-ylmethanamine
    • 3-(Aminomethyl)isothiazole
    • 1,2-thiazol-3-ylmethanamine
    • 3-Isothiazolemethanamine
    • 3-isothiazolylmethanamine
    • C-Isothiazol-3-yl-methylamine
    • (1,2-thiazol-3-yl)methanamine
    • A824878
    • PB23687
    • DTXSID40627215
    • J-512734
    • EN300-243261
    • (ISOTHIAZOL-3-YL)METHANAMINE
    • 40064-68-4
    • P10783
    • CS-0054865
    • 1-(1,2-Thiazol-3-yl)methanamine
    • AKOS006283196
    • SCHEMBL1207464
    • MFCD09834766
    • FT-0762756
    • MDL: MFCD09834766
    • Inchi: 1S/C4H6N2S/c5-3-4-1-2-7-6-4/h1-2H,3,5H2
    • InChI Key: FJGCCKCEAWBXCV-UHFFFAOYSA-N
    • SMILES: S1C=CC(CN)=N1

Computed Properties

  • Exact Mass: 114.02500
  • Monoisotopic Mass: 114.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 57.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.239
  • Boiling Point: 120 ºC
  • Flash Point: 27 ºC
  • Refractive Index: 1.592
  • PSA: 67.15000
  • LogP: 1.30210

1,2-thiazol-3-ylmethanamine Security Information

  • Storage Condition:Sealed in dry,2-8°C

1,2-thiazol-3-ylmethanamine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-thiazol-3-ylmethanamine Pricemore >>

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